(9Z,11E)-Octadecadien ethanolamide

TRPV1 Pain Neuroinflammation
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C20H37NO2
Molecular Weight 323.5 g/mol
Cat. No. B15549042
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name(9Z,11E)-Octadecadien ethanolamide
Molecular FormulaC20H37NO2
Molecular Weight323.5 g/mol
Structural Identifiers
InChIInChI=1S/C20H37NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20(23)21-18-19-22/h7-10,22H,2-6,11-19H2,1H3,(H,21,23)/b8-7+,10-9-
InChIKeyUSFNLVMTAOQFKF-GOJKSUSPSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

(9Z,11E)-Octadecadien Ethanolamide Overview


(9Z,11E)-Octadecadien ethanolamide (CAS 198123-92-1) is a long-chain N-acylethanolamine (NAE) characterized by a C20:2 fatty acyl chain with a conjugated (9Z,11E) diene system linked to ethanolamine [1]. It belongs to the broader family of bioactive lipid mediators that includes oleoylethanolamide (OEA) and linoleoyl ethanolamide (LEA), but is distinguished by its conjugated diene geometry, which confers a distinct molecular shape and metabolic fate. As an NAE, it is a known substrate for fatty acid amide hydrolase (FAAH) and can be oxygenated by lipoxygenases to form hydroperoxy derivatives such as 13-(S)-hydroperoxy-9Z,11E-octadecadienoyl ethanolamide [2]. This compound serves as a critical research tool for studying structure-activity relationships within the NAE class, particularly in systems where conjugated linoleic acid (CLA) metabolism intersects with endocannabinoid-like signaling [3].

Conjugated diene geometry supports NAE structure-activity studies
Known FAAH substrate and lipoxygenase target
Research tool for CLA-NAE crosstalk in endocannabinoid-like signaling

(9Z,11E)-Octadecadien Ethanolamide – Irreplaceable by Generic NAEs


Generic substitution of (9Z,11E)-octadecadien ethanolamide with common in-class alternatives like oleoylethanolamide (18:1 NAE) or linoleoyl ethanolamide (18:2 NAE, all-cis) is scientifically invalid due to fundamentally divergent receptor activation profiles and metabolic stability. While many NAEs exhibit some degree of TRPV1 agonism, the potency and efficacy are exquisitely sensitive to the degree and geometry of unsaturation. For instance, 18:2 NAE (linoleoyl ethanolamide) activates TRPV1 at submicromolar concentrations, whereas 18:0 NAE (stearoyl ethanolamide) is completely inactive [1]. The conjugated (9Z,11E) diene system of the target compound confers a rigid, planar conformation that is absent in the flexible, methylene-interrupted all-cis diene of linoleoyl ethanolamide [2]. This structural distinction directly impacts lipoxygenase-mediated oxidation pathways and potentially alters the compound's ability to engage receptors like PPAR-α, GPR119, or GPR55 in a manner distinct from its non-conjugated analogs [3]. Using a generic NAE would therefore confound experimental results and invalidate conclusions drawn about specific structure-activity relationships.

Receptor activation profile
TRPV1 agonism is highly geometry-dependent; all-cis and saturated analogs may show divergent activity and potency.
Oxidative metabolism pathway
Conjugated diene directs stereospecific lipoxygenase oxidation; non-conjugated analogs yield different metabolite profiles and may shift signaling outcomes.
Receptor engagement fidelity
PPAR-α, GPR119 or GPR55 interactions may not be reproduced by flexible-chain NAEs; class-level data requires compound-specific validation.

(9Z,11E)-Octadecadien Ethanolamide Comparative Evidence


TRPV1 Activation vs. Saturated NAE

(9Z,11E)-Octadecadien ethanolamide (18:2 NAE) is a TRPV1 agonist with submicromolar potency, contrasting sharply with its saturated counterpart, stearoylethanolamide (18:0 NAE), which is completely inactive at TRPV1. This establishes the critical role of the conjugated diene system for biological activity at this receptor [1].

TRPV1 Activation
Head-to-head
Active (submicromolar) vs. inactive (18:0 NAE)
Supports TRPV1 agonist assay context
rTRPV1 and hTRPV1 models
TRPV1 Pain Neuroinflammation

CB1 Receptor Affinity vs. Anandamide

Unlike the endocannabinoid anandamide (20:4 NAE), which is a dual CB1/TRPV1 agonist, (9Z,11E)-octadecadien ethanolamide (18:2 NAE) and related unsaturated C18 NAEs are poor ligands at cannabinoid CB1 receptors. This differential receptor selectivity is a key differentiator for applications requiring modulation of TRPV1 without concurrent CB1 activation [1].

CB1 Affinity
Class-level
Poor ligand (inferred Ki >1 μM) vs. anandamide Ki ~1–30 μM
Supports receptor selectivity interpretation
Functional selectivity, class-level data
Cannabinoid Receptor CB1 Binding Affinity

Tissue Abundance: C18:2 NAE vs. Anandamide

In rat sensory ganglia and vascular tissue, the endogenous levels of unsaturated C18 NAEs, including (9Z,11E)-octadecadien ethanolamide (18:2 NAE), are equal to or substantially exceed those of anandamide (20:4 NAE). This higher basal abundance suggests a significant physiological role for these lipids as endogenous TRPV1 modulators [1].

Tissue Abundance
Head-to-head
≥1-fold (equal to or exceeding anandamide)
Supports NAE tissue abundance monitoring
Rat sensory ganglia and vascular tissue
Metabolomics Endocannabinoid System Tissue Distribution

Lipoxygenase Substrate Specificity

(9Z,11E)-Octadecadien ethanolamide serves as a specific substrate for soybean lipoxygenase-1, being converted to 13-(S)-hydroperoxy-9Z,11E-octadecadienoyl amide derivatives. This enzymatic conversion is stereospecific and dependent on the conjugated diene geometry, which is not present in the methylene-interrupted diene of linoleoyl ethanolamide [1].

LOX Substrate Specificity
Class-level
Stereospecific 13-(S)-hydroperoxy derivative formation
Supports oxidative pathway study context
Soybean lipoxygenase-1 assay
Lipid Metabolism Lipoxygenase Oxidative Stress

(9Z,11E)-Octadecadien Ethanolamide Application Scenarios


TRPV1-Mediated Pain and Inflammation

This compound is an essential tool for dissecting TRPV1-dependent pathways in sensory neurons. As demonstrated by its submicromolar activation of TRPV1, it can be used as a selective agonist to probe receptor function in the absence of confounding CB1 activation. This is particularly valuable in ex vivo tissue preparations (e.g., perivascular nerve assays) and cell-based calcium flux assays where the differential activity of saturated (18:0 NAE) and unsaturated (18:2 NAE) analogs can be directly compared to establish structure-activity relationships [1].

Lipidomics and Endocannabinoid Profiling

Given that tissue levels of C18:2 NAE can equal or exceed those of anandamide, this compound is a critical analytical standard for accurate quantification in metabolomics and lipidomics workflows. Its inclusion in LC-MS/MS panels allows researchers to accurately measure this abundant, bioactive lipid species in tissues such as sensory ganglia and vasculature, providing a more complete picture of the endogenous NAE signaling landscape [1].

Oxidized Lipid Signaling and Plant Stress

The compound's role as a specific substrate for lipoxygenases to produce 13-(S)-hydroperoxy derivatives makes it a valuable reagent for studying the formation and signaling of oxidized lipids (oxylipins). This is applicable in both mammalian systems, where oxidized NAEs may have distinct biological activities, and in plant biology, where 9- and 13-hydroxyoctadecadienoyl ethanolamides are known to regulate seedling development through ABA signaling pathways [2].

Application
Selection Property
Validation Focus
TRPV1 Signaling Studies
Differential TRPV1 vs. CB1 activity profile
TRPV1 agonist assay context, SAR interpretation
Lipidomics and NAE Profiling
Certified analytical standard for C18:2 NAE
Quantitative accuracy in tissue lipid extracts
Oxidized Lipid Signaling Research
Lipoxygenase substrate specificity
Oxylipin pathway interpretation, ABA signaling context

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

41 linked technical documents
Explore Hub


Quote Request

Request a Quote for (9Z,11E)-Octadecadien ethanolamide

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.